Cas no 2137987-86-9 (5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one)
5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one
- 5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one
- EN300-1107192
- 2137987-86-9
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- Inchi: 1S/C10H11N3O2/c1-7-9(11)2-3-10(14)13(7)5-8-4-12-15-6-8/h2-4,6H,5,11H2,1H3
- InChI Key: BPEONSFJPJOPSM-UHFFFAOYSA-N
- SMILES: O1C=C(C=N1)CN1C(C=CC(=C1C)N)=O
Computed Properties
- Exact Mass: 205.085126602g/mol
- Monoisotopic Mass: 205.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 72.4Ų
5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107192-0.05g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1107192-0.1g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1107192-0.25g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1107192-0.5g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1107192-1.0g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 1g |
$1315.0 | 2023-06-10 | ||
| Enamine | EN300-1107192-2.5g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1107192-5.0g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 5g |
$3812.0 | 2023-06-10 | ||
| Enamine | EN300-1107192-10.0g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 10g |
$5652.0 | 2023-06-10 | ||
| Enamine | EN300-1107192-1g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1107192-5g |
5-amino-6-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137987-86-9 | 95% | 5g |
$2858.0 | 2023-10-27 |
5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one
Comprehensive Overview of 5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2137987-86-9)
The compound 5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2137987-86-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridin-2-one core substituted with an amino group, a methyl group, and a 1,2-oxazol-4-ylmethyl moiety, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in inflammation and oncology.
In recent years, the demand for novel heterocyclic compounds like 5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one has surged, driven by advancements in structure-activity relationship (SAR) studies and high-throughput screening (HTS). The compound’s CAS No. 2137987-86-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Its 1,2-dihydropyridin-2-one scaffold is particularly noteworthy, as it mimics bioactive motifs found in several FDA-approved drugs, enhancing its appeal for lead optimization.
One of the key trends in 2023 is the exploration of small-molecule inhibitors targeting protein-protein interactions (PPIs). The 5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl derivative has shown promise in preliminary assays, with researchers investigating its role in disrupting pathological PPIs. This aligns with the broader industry shift toward targeted therapies, where specificity and minimal off-target effects are paramount. The compound’s oxazole ring further enhances its binding affinity, making it a candidate for fragment-based drug design (FBDD).
From a synthetic chemistry perspective, CAS No. 2137987-86-9 offers challenges and opportunities. Its amino and methyl substituents require precise functionalization strategies, often involving protecting group chemistry or catalytic cross-coupling. These methodologies are hot topics in organic synthesis forums, with many researchers seeking protocols for scalable production. The compound’s stability under physiological conditions also makes it suitable for in vivo studies, a critical factor for preclinical development.
Environmental and regulatory considerations are increasingly shaping compound selection in R&D. 5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one is not classified as a hazardous substance, which simplifies its handling and disposal. This attribute, combined with its synthetic tractability, positions it as a sustainable choice for green chemistry initiatives. Laboratories focusing on benign-by-design principles often prioritize such compounds to align with global ESG (Environmental, Social, and Governance) standards.
In summary, 5-amino-6-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2137987-86-9) represents a compelling case study in modern drug discovery. Its structural features, applicability in targeted therapy, and compliance with green chemistry principles underscore its value. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutics.
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